4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoic Acid Ethyl Ester
4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoic Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
166978-49-0
VCID:
VC0030220
InChI:
InChI=1S/C23H22O3/c1-4-26-22(25)18-10-7-16(8-11-18)5-6-17-9-12-20-19(15-17)21(24)13-14-23(20,2)3/h7-12,15H,4,13-14H2,1-3H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)C(CCC3=O)(C)C
Molecular Formula:
C23H22O3
Molecular Weight:
346.4 g/mol
4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoic Acid Ethyl Ester
CAS No.: 166978-49-0
Reference Standards
VCID: VC0030220
Molecular Formula: C23H22O3
Molecular Weight: 346.4 g/mol
![4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoic Acid Ethyl Ester - 166978-49-0](/images/no_structure.jpg)
| CAS No. | 166978-49-0 |
|---|---|
| Product Name | 4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoic Acid Ethyl Ester |
| Molecular Formula | C23H22O3 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | ethyl 4-[2-(5,5-dimethyl-8-oxo-6,7-dihydronaphthalen-2-yl)ethynyl]benzoate |
| Standard InChI | InChI=1S/C23H22O3/c1-4-26-22(25)18-10-7-16(8-11-18)5-6-17-9-12-20-19(15-17)21(24)13-14-23(20,2)3/h7-12,15H,4,13-14H2,1-3H3 |
| Standard InChIKey | HKLPOHJGESDTSC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)C(CCC3=O)(C)C |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)C(CCC3=O)(C)C |
| Synonyms | Ethyl 4-[2-(5,6,7,8-Tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl]benzoate; |
| PubChem Compound | 3025901 |
| Last Modified | Nov 11 2021 |
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